Cas no 51-65-0 (2-Amino-3-(4-fluorophenyl)propanoic acid)

2-Amino-3-(4-fluorophenyl)propanoic acid is a fluorinated aromatic amino acid derivative with applications in pharmaceutical and biochemical research. Its structure features a fluorine substituent on the phenyl ring, enhancing its utility as a building block in peptide synthesis and drug development. The fluorine moiety can influence electronic and steric properties, making it valuable for studying structure-activity relationships. This compound is also used in the preparation of fluorinated analogs of biologically active molecules, aiding in metabolic stability and bioavailability studies. High purity and well-defined stereochemistry are critical for its effective use in synthetic and medicinal chemistry applications.
2-Amino-3-(4-fluorophenyl)propanoic acid structure
51-65-0 structure
Product Name:2-Amino-3-(4-fluorophenyl)propanoic acid
CAS No:51-65-0
MF:C9H10FNO2
MW:183.179605960846
MDL:MFCD00002600
CID:33534
PubChem ID:24894885
Update Time:2025-10-05

2-Amino-3-(4-fluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-3-(4-fluorophenyl)propanoic acid
    • 4-Fluoro-DL-phenylalanine
    • H-DL-Phe(4-F)-OH
    • 4-Fluoro-DL-.β.-phenylalanine
    • DL-4-Fluorophenylalanine
    • H-p-Fluoro-DL-Phe-OH
    • p-Fluoro-DL-phenylalanine
    • (R,S)-4-fluorophenylalanine
    • (RS)-3-(4'-Fluorophenyl)alanine
    • 2-amino-3-(4-fluorophenyl)propionic acid
    • 4-fluoro Phenylalanine
    • alnasid
    • DL-3-(4-Fluorophenyl)alanine
    • DL-4-Fluoro-phe-OH
    • DL-4-F-Phe-OH
    • DL-Phe(p-F)
    • H-DL-PHE(P-F)-OH
    • para-fluorophenylalanine
    • PHENYLALANINE,4-FLUORO
    • 4-Fluorophenylalanine
    • p-fluorophenylalanine
    • DL-p-Fluorophenylalanine
    • D,L-Fluorophenylalanine
    • D,L-p-Fluorophenylalanine
    • DL-Phenylalanine, 4-fluoro-
    • Phenylalanine, 4-fluoro-
    • 4-Fluoro-dl-para-phenylalanine
    • Alanine, 3-(p-fluorophenyl)-
    • XWHHYOYV
    • CS-W017056
    • CHEMBL3185250
    • PHENYLALANINE, 4-FLUORO-, DL-
    • EINECS 200-113-7
    • KBio2_002526
    • 4-Fluoro-DL-.beta.-phenylalanine
    • H-P-FLUORO-D-PHE-OH
    • Spectrum5_000766
    • (R)-2-AMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
    • AS-13556
    • KBio3_002858
    • NINDS_000957
    • DL-3-(4-fluorphenyl)alanin
    • NCGC00260436-01
    • HMS502P19
    • 51-65-0
    • MFCD00063064
    • D-4-FLUOROPHE
    • CCG-39903
    • NSC 71433
    • DTXSID3025332
    • BSPBio_003356
    • SY044822
    • F0106
    • CAS-51-65-0
    • Spectrum4_001253
    • MFCD00063063
    • KBio2_005094
    • 60-17-3
    • 3-(P-FLUOROPHENYL)ALANINE, DL-
    • HSDB 7748
    • BCP11609
    • FT-0600672
    • SPBio_000744
    • 2-Amino-3-(4-fluorophenyl)propanoicacid
    • DTXCID805332
    • NCGC00015435-02
    • BRD-A12490356-001-03-0
    • EN300-61659
    • Z57969728
    • IDI1_000957
    • KBioGR_001806
    • SY030990
    • KBioSS_002534
    • FT-0613670
    • DL-Fluorophenylalanine
    • STK410968
    • DL-p-phenylalanine
    • AB00239
    • 4-fluorphenylalanin
    • 4-FLUOROPHENYLALANINE, (+/-)-
    • 4-Fluorophenylalanine #
    • Spectrum_001970
    • KBio2_007662
    • AKOS016050376
    • AM20060835
    • L-3-(4-Fluorophenyl)alanine
    • Tox21_202890
    • AC-9899
    • NSC-71433
    • P-FLUOROPHENYLALANINE [HSDB]
    • CCRIS 4819
    • dl-.beta.-p-Fluorophenylalanine
    • LS-1316
    • LS-16116
    • FT-0613669
    • CHEBI:84060
    • 4-FLUOROPHENYLALANINE, DL-
    • AB00052275-04
    • l-4-fluorophe
    • 42T8578M1E
    • AKOS000196918
    • EINECS 200-459-9
    • Alanine, 3-(p-fluorophenyl)-, dl-
    • DivK1c_000957
    • 7-Amino-3-vinyl-3-cephem-4-carboxylicaciddiphenylmethylestermonohydrochloride
    • NSC71433
    • KBio1_000957
    • HY-W016340
    • P-FLUOROPHENYLALANINE, DL-
    • SY009526
    • NCGC00015435-04
    • H-D-PHE(P-F)-OH
    • MFCD00002600
    • dl-(4-Fluorophenyl)alanine
    • Spectrum3_001878
    • W-105874
    • Spectrum2_000902
    • Q27105098
    • AB02498
    • SCHEMBL44070
    • 2-ETHYLIDENE-1,5-DIMETHYL-3,3-DIPHENYLPYRROLIDINEPERCHLORATESALT
    • UNII-42T8578M1E
    • NS00015563
    • DB-006815
    • D-4-Fluorophenylalanine;(S)-2-amino-3-(4-fluorophenyl)propanoic acid
    • H-D-Phe(4-F)-OH
    • P-FLUORO-D,L-PHENYLALANINE
    • pFluoroD,Lphenylalanine
    • Alanine, 3(pfluorophenyl), DL
    • rho-Fluorophenylalanine
    • D,LFluorophenylalanine
    • DL4Fluorophenylalanine
    • Phenylalanine, 4fluoro
    • DL-3-(P-FLUOROPHENYL)ALANINE
    • Alanine, 3(pfluorophenyl)
    • para Fluorophenylalanine
    • 4FluoroD,Lphenylalanine
    • pFluoroDLphenylalanine
    • Fluorophenylalanine, p
    • 4FluoroDLphenylalanine
    • DLpFluorophenylalanine
    • Alanine, 3-(p-fluorophenyl)-, dl
    • 4-FLUORO-D,L-PHENYLALANINE
    • p Fluorophenylalanine
    • 4fluorophenylalanine
    • 200-113-7
    • 4FluoroDLparaphenylalanine
    • DLPhenylalanine, 4fluoro
    • D,LpFluorophenylalanine
    • DL3(4Fluorophenyl)alanine
    • MDL: MFCD00002600
    • Inchi: 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)5-8(11)9(12)13/h1-4,8H,5,11H2,(H,12,13)
    • InChI Key: XWHHYOYVRVGJJY-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)CC(C(=O)O)N
    • BRN: 29338793

Computed Properties

  • Exact Mass: 183.0696
  • Monoisotopic Mass: 183.069557
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1.9
  • Topological Polar Surface Area: 63.3

Experimental Properties

  • Color/Form: White crystals.
  • Density: 1.293g/cm3
  • Melting Point: 253-255oC
  • Boiling Point: 313.3°C at 760mmHg
  • Flash Point: 143.3°C
  • Water Partition Coefficient: slightly soluble
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidising agents. May be light sensitive.
  • PSA: 63.32
  • LogP: 1.48040
  • Solubility: It is soluble in acetic acid and alkaline solution, and about 10mg of product is soluble in 1ml of water.

2-Amino-3-(4-fluorophenyl)propanoic acid Security Information

  • Symbol: GHS06
  • Signal Word:Danger
  • Hazard Statement: H300
  • Warning Statement: P264-P301 + P310
  • Hazardous Material transportation number:UN 2811
  • WGK Germany:3
  • Hazard Category Code: 25
  • Safety Instruction: 45
  • RTECS:AY6315000
  • Hazardous Material Identification: T
  • PackingGroup:III
  • TSCA:Yes
  • Storage Condition:Store at room temperature
  • Risk Phrases:R25
  • Safety Term:S45
  • Packing Group:III

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2-Amino-3-(4-fluorophenyl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:51-65-0)2-Amino-3-(4-fluorophenyl)propanoic acid
Order Number:A965315
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 16:17
Price ($):163.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:51-65-0)2-Amino-3-(4-fluorophenyl)propanoic acid
A965315
Purity:99%
Quantity:100g
Price ($):163.0
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